Sodiumthiocyanatedihydratepurified

Specification

• CAS No.: 17032-40-5
• Molecular Formula: NaSCN; NaCNS; CNNaS
• Molecular Weight: 81.07 g/mol
• IUPAC Name: sodium;thiocyanate
• Standard InChI: InChI=1S/CHNS.Na/c2-1-3;/h3H;/q;+1/p-1
• Standard InChI Key: VGTPCRGMBIAPIM-UHFFFAOYSA-M
• Canonical SMILES: C(#N)[S-].[Na+]
• Melting Point: 572 °F (USCG, 1999); ~300 °C

Introduction

Chemical Identity and Basic Properties

Sodium thiocyanate is an inorganic sodium salt with the chemical formula NaSCN. In its dihydrate form, it would have the formula NaSCN·2H₂O, indicating the presence of two water molecules in the crystal structure. The compound is characterized by its thiocyanate anion (SCN⁻), which consists of sulfur, carbon, and nitrogen atoms bonded linearly.

The anhydrous form has the following properties:

• CAS Registry Number: 540-72-7

• Molecular Formula: CNNaS (anhydrous form)

• Molecular Weight: 81.07 g/mol (anhydrous form)

• Synonyms: Sodium cyanosulfanide, Sodium isothiocyanate, Sodium rhodanate, Sodium rhodanide

The dihydrate form would have additional water molecules, increasing its molecular weight accordingly.

Synthesis and Production Methods

Several industrial methods exist for the production of sodium thiocyanate:

Chemical Synthesis from Sodium Cyanide

Sodium thiocyanate can be prepared by boiling an aqueous solution of sodium cyanide with sulfur, according to the reaction:

NaCN + S → NaSCN

This direct method provides a straightforward route to sodium thiocyanate production.

Industrial Production Processes

According to the search results, there are three main industrial production processes for sodium thiocyanate:

• Separation from waste liquid in coke oven gas

• Synthesis using sodium cyanide and sulfur

• Metathesis reaction of ammonium thiocyanate and sodium hydroxide

The synthesis of high-purity sodium thiocyanate requires high-purity hydrogen cyanide (HCN) as a raw material, which is costly and involves challenging production conditions.

Laboratory Preparation

In laboratory settings, sodium thiocyanate can be prepared through various methods, including the reaction between sodium salts and thiocyanic acid. For research purposes requiring high purity, commercial sodium thiocyanate may be purified through recrystallization techniques.

Applications and Uses

Sodium thiocyanate has diverse applications across multiple industries:

Industrial Applications

• Solvent for spinning acrylic fibers

• Chemical analysis reagent

• Component in color film rinses

• Plant defoliants and airport road herbicides

• Rubber processing

• Black nickel plating

• Production of artificial mustard oil

Chemical Synthesis

Sodium thiocyanate serves as a valuable source of the thiocyanate anion in chemical synthesis, particularly for converting alkyl halides to alkylthiocyanates. It is also a crucial precursor for the synthesis of other thiocyanate compounds, especially organic derivatives.

Analytical Chemistry

In analytical chemistry, sodium thiocyanate plays important roles:

• Analytical reagent for measuring iodide

• Component in titrimetry procedures

• Used in spectrophotometric analysis of iron(III) complexes

Antimicrobial Applications

Research indicates potential antimicrobial applications for sodium thiocyanate when used in the lactoperoxidase system:

• Provides antimicrobial activity against various spoilage and pathogenic microorganisms

• Can be used in the treatment of milk products, particularly in remote areas

• Effective against numerous gram-negative bacteria, including H. pylori and Actinobacillus actinomycetemcomitans

The antimicrobial mechanism involves the production of short-lived intermediary oxidation products of the thiocyanate ion, primarily hypothiocyanite (OSCN⁻), which react with bacterial membranes and impair bacterial metabolic enzymes.

Chemical Reactions and Complexation

Complexation with Metal Ions

Sodium thiocyanate forms complexes with various metal ions, which is relevant for both analytical applications and chemical research. A notable example is the reaction with iron(III) ions:

Fe³⁺ + SCN⁻ ⟶ FeSCN²⁺

This reaction is widely used in analytical chemistry for the colorimetric detection of iron(III) ions. The resulting complex exhibits characteristic absorption spectra, which have been extensively studied.

Research on Iron(III)-Thiocyanate Complexes

Research findings on the iron(III)-thiocyanate complex reveal:

• The complex formation constant (K) is approximately 130(±1) at an ionic strength of 1.2

• The extinction coefficients (ε) of the complex vary with wavelength, with maximum values occurring around 450-460 nm

• At an ionic strength of 0.2, there is a consistent shift of the absorption band to shorter wavelengths compared to the absorption at ionic strength of 1.2

Use in Organic Synthesis

Sodium thiocyanate serves as a precursor in the synthesis of various organic compounds. For example, in the synthesis of cyclohexylammonium hexaisothiocyanatonickelate(II) dihydrate, sodium thiocyanate reacts with cyclohexylammonium chloride in ethanol:

C₆H₁₁NH₃Cl + NaSCN → C₆H₁₁NH₃NCS + NaCl

This reaction proceeds at room temperature with a nearly quantitative yield (99%), demonstrating the efficacy of sodium thiocyanate in metathesis reactions.

Research Applications and Recent Developments

Use as a Precursor in Materials Science

Recent research has explored the use of thiocyanate complexes as single-source precursors for the synthesis of advanced materials. For example, cyclohexylammonium hexaisothiocyanatonickelate(II) dihydrate, synthesized using sodium thiocyanate, has been employed as a precursor for the synthesis of mesoporous nickel oxide with high surface area (452 m²/g).

Analytical Applications

The thiocyanate complex with iron(III) continues to be an important subject of research in analytical chemistry. Studies have measured the dissociation constant and extinction coefficients of the FeSCN²⁺ complex at various wavelengths and ionic strengths.